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Compound of Interest

Compound Name: 3,4-Difluorophenylglycine

Cat. No.: B1302394

Technical Guide: 3,4-Difluorophenylglycine

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 3,4-Difluorophenylglycine, a
fluorinated amino acid analog of significant interest in medicinal chemistry and drug
development. The incorporation of fluorine atoms into phenylglycine derivatives can profoundly
influence their physicochemical and biological properties, including metabolic stability, binding
affinity, and lipophilicity. This document details the core physicochemical properties, an
illustrative synthetic approach, and the potential role of such compounds in modulating key
signaling pathways.

Core Data

The fundamental properties of 3,4-Difluorophenylglycine are summarized below, providing
essential information for its handling, characterization, and application in research settings.
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Parameter Value Reference
CAS Number 225641-94-1 [1][21[3]
Molecular Formula CsH7F2NO2 [11[2][3]
Molecular Weight 187.15 g/mol [11[2]
IUPAC Name 2-amino-2-(3,4- [1]

difluorophenyl)acetic acid

lllustrative Synthetic Protocol

While a specific detailed protocol for the synthesis of 3,4-Difluorophenylglycine was not
found in the immediate literature, a common method for the synthesis of structurally similar
amino acids, such as other isomers of difluorophenylglycine, is the Strecker synthesis or
variations thereof. The following protocol is a representative example adapted for the synthesis
of phenylglycine derivatives.[4]

Reaction: Strecker Synthesis of Phenylglycine Analogs
Materials:

e 3,4-Difluorobenzaldehyde

e Ammonium chloride (NH4Cl)

e Sodium cyanide (NaCN)

e Hydrochloric acid (HCI)

e Sodium hydroxide (NaOH)

 Diethyl ether

o Water

Procedure:
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e Formation of the a-aminonitrile:

o In a well-ventilated fume hood, dissolve 3,4-Difluorobenzaldehyde in a suitable solvent
such as methanol.

o Add an aqueous solution of sodium cyanide, followed by an aqueous solution of
ammonium chloride.

o Stir the mixture at room temperature for several hours to overnight. The reaction progress
can be monitored by thin-layer chromatography (TLC).

o The intermediate a-aminonitrile is formed in this step.
e Hydrolysis of the a-aminonitrile:

o Once the formation of the aminonitrile is complete, carefully add a strong acid, such as
concentrated hydrochloric acid.

o Heat the reaction mixture to reflux for several hours to hydrolyze the nitrile group to a
carboxylic acid.

o After cooling, the reaction mixture will contain the hydrochloride salt of 3,4-
Difluorophenyiglycine.

e |solation and Purification:

o Neutralize the acidic solution with a base, such as sodium hydroxide, to the isoelectric
point of the amino acid to precipitate the product.

o Collect the solid product by filtration and wash with cold water.

o The crude product can be further purified by recrystallization from a suitable solvent
system, such as water/ethanol.

Experimental and Logical Workflows

The following diagrams illustrate the general workflow for the synthesis of phenylglycine
derivatives and a conceptual model of their potential role in signaling pathways.
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Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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